Cas no 565192-23-6 ({4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid)

• Product Name: {4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid
• CAS No: 565192-23-6
• MF: C₁₉H₁₇NO₅S
• MW: 371.406984090805
• CID: 3104768
• PubChem ID: 2385983
• Update Time: 2025-05-20

{4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid
• (4-[methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy)-acetic acid
• CHEMBL1708327
• MLS001166723
• HMS2881K16
• 2-[4-(N-methylnaphthalene-2-sulfonamido)phenoxy]acetic acid
• EN300-00611
• 2-[4-(N-methylnaphthalene-2-sulfonamido)phenoxy]aceticacid
• 4-(N-METHYLNAPHTHALENE-2-SULFONAMIDO)PHENOXYACETIC ACID
• SMR000588264
• CS-0218319
• G35355
• AKOS000114951
• 565192-23-6
• 2-[4-[methyl(naphthalen-2-ylsulfonyl)amino]phenoxy]acetic acid
• 2-[4-[Methyl(2-naphthalenylsulfonyl)amino]phenoxy]acetic acid
• C19H17NO5S
• Z56887636

• Inchi： 1S/C19H17NO5S/c1-20(16-7-9-17(10-8-16)25-13-19(21)22)26(23,24)18-11-6-14-4-2-3-5-15(14)12-18/h2-12H,13H2,1H3,(H,21,22)
• InChI Key： GXYIUCDWAOCEOJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N(C)C1C=CC(=CC=1)OCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 371.08274382Da
• Monoisotopic Mass: 371.08274382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on {4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid

Comprehensive Overview of {4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid (CAS No. 565192-23-6)

{4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid (CAS No. 565192-23-6) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a naphthalene-2-sulfonyl group with a phenoxyacetic acid moiety, making it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in inflammation and metabolic disorders.

The compound’s CAS No. 565192-23-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular formula and structural complexity have drawn attention in medicinal chemistry, where modifications to its core structure could yield novel therapeutics. Recent trends highlight its relevance in small-molecule drug development, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched questions related to {4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid is its synthesis method and purity standards. Laboratories prioritize high-purity batches for reproducible results, especially in high-throughput screening (HTS) assays. The compound’s solubility and stability under various pH conditions are also frequently discussed, as these properties directly impact its utility in in vitro and in vivo studies.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 565192-23-6 to reduce waste and energy consumption. This aligns with global sustainability goals and the pharmaceutical industry’s shift toward environmentally benign processes. Additionally, its potential as a scaffold for covalent inhibitors has sparked interest in proteomics and kinase research, addressing unmet needs in cancer therapy and autoimmune diseases.

The compound’s mechanism of action remains a key focus area. Preliminary studies suggest it may modulate protein-protein interactions (PPIs), a hot topic in drug discovery. Its naphthalene sulfonamide component is known to exhibit binding affinity for hydrophobic pockets in proteins, making it a candidate for allosteric modulation. Such properties are highly sought after in designing next-generation therapeutics.

From an SEO perspective, frequent queries include "buy {4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid" and "suppliers of CAS 565192-23-6." Suppliers often emphasize GMP compliance and analytical certificates to meet regulatory standards. The compound’s price range and bulk availability are also critical for procurement teams in academia and industry.

In summary, {4-[Methyl-(naphthalene-2-sulfonyl)-amino]-phenoxy}-acetic acid (CAS No. 565192-23-6) represents a versatile tool in modern research. Its applications span drug design, biochemical assays, and molecular biology, driven by its unique structural features. As scientific inquiries evolve, this compound is poised to play a pivotal role in advancing personalized medicine and innovative therapies.